Cas no 162150-91-6 (3-butyl-2-sulfanylideneimidazolidin-4-one)

• Product Name: 3-butyl-2-sulfanylideneimidazolidin-4-one
• CAS No: 162150-91-6
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 1342164
• PubChem ID: 4218308
• Update Time: 2025-05-25

3-butyl-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-butyl-2-sulfanylideneimidazolidin-4-one
• CTK6E2299
• CHEMBL372153
• N-butyl thiohydantoine
• ZINC02735634
• 3-butyl-2-mercapto-3,5-dihydro-4H-imidazol-4-one
• CTK0E6337
• F2739-0006
• 3-butyl-2-thiohydantoin
• 3-butyl-2-thioxoimidazolidin-4-one
• AC1N6NON
• AC1Q2WVR
• CTK6E2299; CHEMBL372153; N-butyl thiohydantoine; ZINC02735634; 3-butyl-2-mercapto-3,5-dihydro-4H-imidazol-4-one; CTK0E6337; F2739-0006; 3-butyl-2-thiohydantoin; 3-butyl-2-thioxoimidazolidin-4-one; AC1N6NON; AC1Q2WVR;
• STK302509
• 4-Imidazolidinone, 3-butyl-2-thioxo-
• 3-butyl-2-thioxo-imidazolidin-4-one
• HMS1732A16
• EN300-13322
• 162150-91-6
• Z90122384
• 1-butyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
• DTXSID60400941
• AKOS000370042
• CS-0116938
• HMS1658C12
• 3-Butyl-2-thioxo-4-imidazolidinone
• 3-BUTYL-2-THIOXOTETRAHYDRO-4H-IMIDAZOL-4-ONE

• MDL： MFCD03422807
• Inchi： 1S/C7H12N2OS/c1-2-3-4-9-6(10)5-8-7(9)11/h2-5H2,1H3,(H,8,11)
• InChI Key： JIPAXYGBULGOLF-UHFFFAOYSA-N
• SMILES： S=C1NCC(N1CCCC)=O

Computed Properties

• Exact Mass: 172.06716
• Monoisotopic Mass: 172.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-butyl-2-sulfanylideneimidazolidin-4-one

Comprehensive Overview of 3-Butyl-2-sulfanylideneimidazolidin-4-one (CAS No. 162150-91-6)

3-Butyl-2-sulfanylideneimidazolidin-4-one (CAS No. 162150-91-6) is a sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an imidazolidinone core with a sulfanylidene group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

The compound's 3-butyl side chain enhances its lipophilicity, improving membrane permeability—a critical factor in drug design. Recent studies highlight its role as a precursor for thiohydantoin derivatives, which are pivotal in developing kinase inhibitors and antimicrobial agents. With the rise of AI-driven drug discovery, computational models frequently reference 162150-91-6 to predict binding affinities, aligning with trends in green chemistry and sustainable synthesis.

In agrochemical applications, 3-butyl-2-sulfanylideneimidazolidin-4-one demonstrates promise as a scaffold for eco-friendly pesticides. Its sulfur moiety contributes to chelating metal ions, a mechanism leveraged in formulations targeting plant pathogens. Industry forums often discuss its compatibility with biodegradable adjuvants, addressing global demands for reduced environmental toxicity.

Analytical challenges, such as quantifying trace impurities in 162150-91-6, are frequently debated in chromatography circles. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity, reflecting the compound's relevance in quality-by-design (QbD) frameworks. Regulatory guidelines from the ICH further underscore its importance in GMP-compliant production.

Future prospects include exploring 3-butyl-2-sulfanylideneimidazolidin-4-one in covalent inhibitor development, a hot topic in oncology research. Patent databases reveal growing IP activity around its derivatives, signaling commercial potential. As precision medicine advances, this compound may bridge gaps in personalized therapeutic strategies.